Cas no 261638-97-5 (2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 261638-97-5
• MF: C₁₂H₂₃BO₂
• MW: 210.120824098587
• MDL: MFCD16996227
• CID: 2121070
• Update Time: 2025-06-11

2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylbut-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2,2-Dimethyl-1-methylen-propyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• MB20238
• CM10413
• 2-(2,2-Dimethyl-1-methylene-propyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-[1-(1,1-Dimethylethyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD16996227
• Inchi： 1S/C12H23BO2/c1-9(10(2,3)4)13-14-11(5,6)12(7,8)15-13/h1H2,2-8H3
• InChI Key： CONKRSAWXKBHCF-UHFFFAOYSA-N
• SMILES： O1B(C(=C)C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.87±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 213.0±23.0 ºC (760 Torr),
• Flash Point: 82.6±22.6 ºC,

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 261638-97-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 261638-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Recent studies have expanded its applications to drug discovery, targeted therapy, and diagnostic imaging, making it a versatile tool for researchers.

One of the most notable advancements involves the use of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various cancers and inflammatory diseases. Researchers have successfully incorporated 2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane into the scaffold of several promising kinase inhibitors, demonstrating improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of a next-generation EGFR inhibitor with reduced off-target effects.

Beyond its synthetic applications, this compound has also shown promise in the field of boron neutron capture therapy (BNCT). BNCT is an emerging radiotherapy technique that leverages the nuclear properties of boron-10 to selectively destroy cancer cells. Recent preclinical studies have explored the potential of 2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a boron delivery agent, owing to its favorable pharmacokinetic properties and ability to accumulate in tumor tissues. Preliminary results suggest enhanced tumor targeting and reduced systemic toxicity compared to traditional boron carriers.

Another exciting development is the integration of this compound into bioorthogonal chemistry strategies. Its stability under physiological conditions and reactivity with complementary functional groups make it an ideal candidate for in vivo labeling and imaging applications. A 2024 study in Nature Chemical Biology demonstrated its use in real-time tracking of drug distribution in animal models, providing valuable insights into pharmacokinetics and biodistribution.

Despite these advancements, challenges remain in optimizing the compound's solubility and bioavailability for clinical applications. Recent efforts have focused on structural modifications and formulation strategies to address these limitations. For example, researchers have developed nanoparticle-based delivery systems to enhance the compound's stability and targeted delivery. These innovations are expected to pave the way for its broader adoption in therapeutic and diagnostic settings.

In conclusion, 2-(3,3-Dimethylbut-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 261638-97-5) continues to be a valuable asset in chemical biology and pharmaceutical research. Its diverse applications—from drug synthesis to advanced therapies—highlight its potential to drive future innovations. Ongoing research aims to further elucidate its mechanisms and expand its utility, solidifying its role as a cornerstone of modern medicinal chemistry.